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Abstract
Alachlor, a pre-emergence herbicide belonging to the chloroacetanilide class, has been

extensively utilized in agriculture for the control of annual grasses and broadleaf weeds. This

technical guide provides an in-depth analysis of its chemical structure, physicochemical

properties, and biological mechanisms of action. Detailed experimental protocols for its

synthesis and analytical determination are presented, alongside visualizations of its metabolic

pathways and mode of action. This document is intended to serve as a comprehensive

resource for researchers and professionals engaged in the study and development of

herbicides and related compounds.

Chemical Structure and Properties
Alachlor, with the IUPAC name 2-chloro-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide,

is characterized by a central acetamide structure with notable substitutions.[1] It is an odorless,

crystalline solid that appears white or cream-colored.[1][2]

Physicochemical Properties of Alachlor
The following tables summarize the key physical and chemical properties of Alachlor,
providing a comparative overview of its characteristics.
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Identifier Value Reference

IUPAC Name
2-chloro-N-(2,6-diethylphenyl)-

N-(methoxymethyl)acetamide
[1]

CAS Number 15972-60-8 [1]

Chemical Formula C₁₄H₂₀ClNO₂ [1]

Molecular Weight 269.77 g/mol [1]

Physical Property Value Reference

Melting Point 40-41 °C (104-106 °F) [1]

Boiling Point 100 °C at 0.02 mmHg

Appearance
White to cream-colored

crystalline solid
[1]

Odor Odorless [2]

Solubility in Water 242 mg/L at 25 °C

Vapor Pressure 2.2 x 10⁻⁵ mmHg at 25 °C

Octanol-Water Partition

Coefficient (log Kow)
3.09

Mechanism of Action
Alachlor's herbicidal activity is primarily attributed to its role as a seedling growth inhibitor. It is

absorbed by the emerging shoots and roots of susceptible plants.[3] The primary mechanisms

of action are the inhibition of protein synthesis and the disruption of very-long-chain fatty acid

(VLCFA) synthesis.[2][3][4]

Inhibition of Very-Long-Chain Fatty Acid (VLCFA)
Elongases
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Alachlor targets and inhibits VLCFA elongases, which are crucial enzymes in the biosynthesis

of fatty acids with more than 18 carbon atoms.[4][5][6] These VLCFAs are essential

components of various cellular structures, including cuticular waxes and suberin, which protect

the plant from environmental stress. By inhibiting these elongases, Alachlor disrupts the

formation of these protective layers, leading to uncontrolled water loss and ultimately, cell

death.[5]

VLCFA Elongation Cycle
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Inhibition of the VLCFA Elongation Cycle by Alachlor.

Inhibition of Gibberellin Biosynthesis
Alachlor also interferes with the gibberellin (GA) biosynthetic pathway.[2][3] Specifically, it

inhibits geranylgeranyl pyrophosphate (GGPP) cyclization enzymes.[2] Gibberellins are plant

hormones that regulate various developmental processes, including stem elongation,

germination, and flowering. By disrupting GA synthesis, Alachlor stunts plant growth and

development.[7][8]
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Alachlor's Inhibition of the Gibberellin Biosynthesis Pathway.

Metabolism of Alachlor
Alachlor undergoes metabolic degradation in both plants and soil microorganisms. The

primary metabolic pathway involves the dechlorination and subsequent conjugation of the

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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